![molecular formula C10H13NO3 B057963 4-(2-Methyl-2-nitropropyl)phenol CAS No. 16066-97-0](/img/structure/B57963.png)
4-(2-Methyl-2-nitropropyl)phenol
Overview
Description
“4-(2-Methyl-2-nitropropyl)phenol” is a chemical compound with the molecular formula C10H13NO3 . It is an intermediate in the synthesis of beta adrenoceptor modulator and a norepinephrine-serotonin uptake inhibitor for the treatment of obesity .
Molecular Structure Analysis
The molecular structure of “this compound” is characterized by the presence of a phenol group (a benzene ring with a hydroxyl group) and a 2-methyl-2-nitropropyl group . The molecular weight of this compound is 195.22 .Scientific Research Applications
Solvatochromism and Use as Probes for Solvent Mixtures :
- Study : Nitro-substituted 4-[(phenylmethylene)imino]phenols, similar in structure to 4-(2-Methyl-2-nitropropyl)phenol, were investigated for their solvatochromic properties. These compounds displayed solvatochromic switches in solvent mixtures due to solvent-solvent and solute-solvent interactions.
- Source : (Nandi et al., 2012).
Anaerobic Biodegradability and Toxicity :
- Study : Phenols including 4-nitrophenol, closely related to this compound, were evaluated for their anaerobic biodegradability and toxicity. These compounds showed varying degrees of biotransformation and impacted methanogenesis.
- Source : (O'Connor & Young, 1989).
Catalytic Kinetics in Phosphodiesterase Models :
- Study : A study explored a novel asymmetric di-Ni(II) system using phenol-based ligands, possibly similar to this compound, as a functional model for phosphodiesterase. The study delved into the synthesis, structures, and catalytic kinetics of these compounds.
- Source : (Ren et al., 2011).
Chemosensors for Fluoride Ions :
- Study : Schiff’s base phenol–hydrazone derivatives, structurally related to this compound, were synthesized and evaluated as colorimetric chemosensors for fluoride ions.
- Source : (Saravanakumar et al., 2008).
Determination of Phenolic Compounds in Environmental Samples :
- Study : Research on the determination of various phenolic compounds, including 4-nitrophenol, in water and industrial effluents using polymeric liquid-solid extraction.
- Source : (Castillo, Puig, & Barceló, 1997).
Spectrophotometric Determination in Flow-Injection Analysis :
- Study : Development of flow-injection procedures for the spectrophotometric determination of phenol, with insights applicable to similar compounds like this compound.
- Source : (Frenzel, Oleksy-Frenzel, & Mörlen, 1992).
Highly Selective Chromogenic Chemosensors :
- Study : Use of 4-(4-Nitrobenzylideneamine)phenol, structurally similar to this compound, in selective detection of fluoride or cyanide ions.
- Source : (Nicoleti et al., 2012).
Safety and Hazards
properties
IUPAC Name |
4-(2-methyl-2-nitropropyl)phenol | |
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InChI |
InChI=1S/C10H13NO3/c1-10(2,11(13)14)7-8-3-5-9(12)6-4-8/h3-6,12H,7H2,1-2H3 | |
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InChI Key |
QEFUZHZUCRVJLK-UHFFFAOYSA-N | |
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Canonical SMILES |
CC(C)(CC1=CC=C(C=C1)O)[N+](=O)[O-] | |
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Molecular Formula |
C10H13NO3 | |
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DSSTOX Substance ID |
DTXSID50510866 | |
Record name | 4-(2-Methyl-2-nitropropyl)phenol | |
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Molecular Weight |
195.21 g/mol | |
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CAS RN |
16066-97-0 | |
Record name | 4-(2-Methyl-2-nitropropyl)phenol | |
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